4-(chloromethyl)-3-methyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-2-carboxylic acid
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Description
The compound is a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine . Pyridinecarboxylic acids are important structural motifs found in numerous bioactive molecules .
Synthesis Analysis
While specific synthesis methods for this compound are not available, substituted pyridines with diverse functional groups can be synthesized via various methodologies . One such method involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The compound likely contains a pyridine ring, which is a six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials . The presence of the carboxylic acid moiety at the C-3 position of the pyridine is common in many bioactive molecules .Scientific Research Applications
- Research Findings : Derivatives of 4H-chromene and chromeno[2,3-b]pyridine have been synthesized and evaluated for their anti-inflammatory properties. Specifically, compounds 1b, 1c, 1h, 2d, 2j, and 2l demonstrated potent inhibition of tumor necrosis factor-α-induced nitric oxide (NO) production. Compound 2d, at dosages of 10 and 20 mg/kg, effectively reduced carrageenan-induced rat paw edema and prostaglandin E2 formation. These compounds hold promise as structural templates for new anti-inflammatory drugs .
- Research Findings : Pyridine-2-carboxylic acid (P2CA) serves as an efficient and eco-friendly catalyst for synthesizing pyrazolo[3,4-b]quinolinones. The multi-component reaction involving aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles yields these heterocyclic compounds in excellent yields (84–98%) .
- Research Findings : Density functional theory calculations reveal that pyridine/B2pin2-mediated cascade reactions lead to the synthesis of indolizines. The pyridine-boryl radical chemistry has advanced significantly, enabling novel synthetic routes .
Anti-Inflammatory Activities
Green Catalyst for Pyrazoloquinolinone Synthesis
Cascade Synthesis of Indolizines
properties
IUPAC Name |
4-(chloromethyl)-3-methyl-6-oxo-7H-thieno[2,3-b]pyridine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO3S/c1-4-7-5(3-11)2-6(13)12-9(7)16-8(4)10(14)15/h2H,3H2,1H3,(H,12,13)(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULRPVXFIHRZAEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=CC(=O)N2)CCl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(chloromethyl)-3-methyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
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